Cas no 52776-76-8 (4-Methyl-N-pyridin-2-yl-benzenesulfonamide)

4-Methyl-N-pyridin-2-yl-benzenesulfonamide Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-2-pyridinyl-
• 4-methyl-N-pyridin-2-ylbenzenesulfonamide
• 4-Methyl-N-(2-pyridyl)benzenesulfonamide
• AKOS000445946
• Oprea1_870892
• NSC717233
• Oprea1_590719
• AE-848/00888051
• 4-methyl-N-(2-pyridinyl)benzenesulfonamide
• SCHEMBL15215659
• Cambridge id 5109392
• 4-methyl-N-(pyridin-2-yl)benzenesulfonamide
• CCA77676
• 4-methyl-N-(pyridin-2-yl)benzene-1-sulfonamide
• 4-Methyl-N-pyridin-2-yl-benzenesulfonamide
• 52776-76-8
• CBDivE_006448
• 2-AMINO-TOSYL PYRIDINE
• N-(p-tosyl)-2-aminopyridine
• Z45654206
• NSC-717233
• MFCD00138028
• BS-50853
• DTXSID50328029
• SY274162
• F75517
• CS-0281427
• STK226777
• +Expand

• MDL： MFCD00138028
• InChIKey： QOEDVXAZNHMVLV-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12N2O2S/c1-10-5-7-11(8-6-10)17(15,16)14-12-4-2-3-9-13-12/h2-9H,1H3,(H,13,14)
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CC=C2

Computed Properties

• Exact Mass: 248.06206
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 248.062
• Heavy Atom Count: 17
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 59.06
• Boiling Point: 415.0±47.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 204.8±29.3 °C
• Density: 1.3±0.1 g/cm3